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Compound of Interest

Compound Name: 2-(3,5-Dichlorobenzoyl)oxazole

Cat. No.: B1325493

In-depth Technical Guide: 2-(3,5-
Dichlorobenzoyl)oxazole

CAS Number: 898784-28-6

Abstract

This technical guide provides a comprehensive overview of 2-(3,5-Dichlorobenzoyl)oxazole
(CAS 898784-28-6), a heterocyclic compound with significant potential in pharmaceutical and
agrochemical research. This document details the physicochemical properties, synthetic
methodologies, and known biological activities of this compound and its derivatives.
Experimental protocols for key biological assays are provided, and relevant signaling pathways
are illustrated. This guide is intended for researchers, scientists, and drug development
professionals interested in the therapeutic and commercial applications of oxazole-based
compounds.

Introduction

2-(3,5-Dichlorobenzoyl)oxazole is a member of the oxazole class of heterocyclic compounds,
characterized by a five-membered ring containing one oxygen and one nitrogen atom.[1] The
presence of a 3,5-dichlorobenzoyl moiety at the 2-position of the oxazole ring imparts unique
physicochemical properties and biological activities.[2] Oxazole derivatives are known to exhibit
a wide range of pharmacological effects, including anticancer, antimicrobial, and anti-
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inflammatory properties.[3] This guide consolidates the available technical information on 2-
(3,5-Dichlorobenzoyl)oxazole, offering a foundational resource for further investigation and
development.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 2-(3,5-
Dichlorobenzoyl)oxazole is presented in Table 1.

Table 1: Physicochemical Properties of 2-(3,5-Dichlorobenzoyl)oxazole

Property Value Reference

CAS Number 898784-28-6

Molecular Formula C10H5CI2NO2 [2]

Molecular Weight 242.05 g/mol [2]

3,5-dichlorophenyl)(oxazol-2-

UPAC Name ;I)methanonz "

Predicted Boiling Point 393.9+52.0°C [2]

Predicted Density 1.445 £ 0.06 g/cm3 [2]

Appearance Solid (predicted)

Solubility Data not available
Synthesis

While a specific, detailed synthesis protocol for 2-(3,5-Dichlorobenzoyl)oxazole is not readily
available in the public domain, its structure lends itself to established methods for oxazole
synthesis, primarily the Robinson-Gabriel synthesis and the Van Leusen oxazole synthesis.

Robinson-Gabriel Synthesis (Proposed)

The Robinson-Gabriel synthesis involves the cyclodehydration of a 2-acylamino-ketone.[4] For
the synthesis of 2-(3,5-Dichlorobenzoyl)oxazole, this would involve the reaction of a suitable
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2-amino-ketone with 3,5-dichlorobenzoyl chloride to form the 2-(3,5-dichlorobenzamido)-ketone
intermediate, followed by cyclization using a dehydrating agent.[2][5]

Experimental Workflow: Robinson-Gabriel Synthesis
Start: Acylation: Cyclodehydration:
2-Amino-k.elone Reaction in a suitable solvent Treatment with a dehydrating agent Product:
3 5-Dichlorobenzoyl chloride (e.g., DCM) with a base (e.g., pyridine) (e.g., H2SO0a4, POCIs, or PPA) 2-(3,5-Dichlorobenzoyl)oxazole
! Y to form 2-(3,5-dichlorobenzamido)-ketone. and heat.

Start: Reaction: Product:
3,5-Dichlorobenzaldehyde In the presence of a base (e.g., K2CO3) 23 5-Dich|0robenz'o )oxazole
Tosylmethyl isocyanide (TosMIC) in a suitable solvent (e.g., methanol). ’ Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1325493#2-3-5-dichlorobenzoyl-oxazole-cas-
number-898784-28-6-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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